Cas no 37172-52-4 ((1R,2S)-2-hexyl-3-oxocyclopentanecarboxylic acid)
37172-52-4 structure
Product Name:(1R,2S)-2-hexyl-3-oxocyclopentanecarboxylic acid
CAS No:37172-52-4
MF:C12H20O3
MW:212.285404205322
CID:1481643
PubChem ID:3084653
Update Time:2025-04-21
(1R,2S)-2-hexyl-3-oxocyclopentanecarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- (1R,2S)-2-hexyl-3-oxocyclopentanecarboxylic acid
- (1R,2S)-2-hexyl-3-oxocyclopentane-1-carboxylic acid
- Cyclopentanecarboxylic acid, 2-hexyl-3-oxo-
- 37172-52-4
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- Inchi: 1S/C12H20O3/c1-2-3-4-5-6-9-10(12(14)15)7-8-11(9)13/h9-10H,2-8H2,1H3,(H,14,15)/t9-,10+/m0/s1
- InChI Key: DJAOIPLLYKPHJI-VHSXEESVSA-N
- SMILES: O=C1CC[C@@H](C(=O)O)[C@@H]1CCCCCC
Computed Properties
- Exact Mass: 212.1413
- Monoisotopic Mass: 212.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
(1R,2S)-2-hexyl-3-oxocyclopentanecarboxylic acid Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
37172-52-4 ((1R,2S)-2-hexyl-3-oxocyclopentanecarboxylic acid) Related Products
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